Cas no 1353975-78-6 (2-Chloro-N-(4-methylsulfanyl-benzyl)-acetamide)

• Product Name: 2-Chloro-N-(4-methylsulfanyl-benzyl)-acetamide
• CAS No: 1353975-78-6
• MF: C₁₀H₁₂ClNOS
• MW: 229.726380348206
• CID: 2161993
• Update Time: 2025-06-12

2-Chloro-N-(4-methylsulfanyl-benzyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-n-(4-methylsulfanyl-benzyl)-acetamide
• 2-Chloro-N-(4-(methylthio)benzyl)acetamide
• AM94059
• 2-Chloro-N-(4-methylsulfanylbenzyl)acetamide
• 2-Chloro-N-(4-methylsulfanyl-benzyl)-acetamide

• Inchi： 1S/C10H12ClNOS/c1-14-9-4-2-8(3-5-9)7-12-10(13)6-11/h2-5H,6-7H2,1H3,(H,12,13)
• InChI Key： RZOCBCSWUPAFIE-UHFFFAOYSA-N
• SMILES： ClCC(NCC1C=CC(=CC=1)SC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 181
• Topological Polar Surface Area: 54.4

Additional information on 2-Chloro-N-(4-methylsulfanyl-benzyl)-acetamide

Professional Introduction to Compound with CAS No. 1353975-78-6 and Product Name: 2-Chloro-N-(4-methylsulfanyl-benzyl)-acetamide

The compound with the CAS number 1353975-78-6 and the product name 2-Chloro-N-(4-methylsulfanyl-benzyl)-acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in drug development and biochemical research. The presence of a chloro group and a methylsulfanyl substituent on the benzyl moiety contributes to its distinct chemical properties, making it a subject of intense study among researchers.

Recent studies have highlighted the importance of 2-Chloro-N-(4-methylsulfanyl-benzyl)-acetamide in the synthesis of novel therapeutic agents. Its molecular framework suggests strong interactions with biological targets, which could be leveraged for the development of drugs targeting various diseases. The chloro group, in particular, is known for its ability to enhance binding affinity and metabolic stability, making it a valuable component in medicinal chemistry.

In the realm of drug discovery, 2-Chloro-N-(4-methylsulfanyl-benzyl)-acetamide has been explored as a precursor in the synthesis of more complex molecules. Researchers have utilized its structural features to develop inhibitors for enzymes involved in critical metabolic pathways. For instance, studies have demonstrated its role in modulating the activity of enzymes such as kinases and proteases, which are often implicated in cancer and inflammatory diseases. The methylsulfanyl group further enhances its versatility, allowing for modifications that can fine-tune its pharmacological properties.

The compound's potential is further underscored by its compatibility with various synthetic methodologies. Its reactivity profile makes it an excellent candidate for further derivatization, enabling the creation of libraries of compounds for high-throughput screening. This approach has been instrumental in identifying lead compounds that exhibit promising biological activity. The ability to modify the 2-Chloro-N-(4-methylsulfanyl-benzyl)-acetamide core structure allows chemists to explore a wide range of pharmacological targets without compromising on structural integrity or functional efficacy.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of 2-Chloro-N-(4-methylsulfanyl-benzyl)-acetamide. Molecular modeling studies have provided insights into its interactions with biological receptors, helping to predict its binding affinity and selectivity. These computational tools are essential for designing experiments and optimizing synthetic routes, thereby accelerating the drug discovery process.

The compound's stability under various conditions is another area of interest. Experiments have shown that 2-Chloro-N-(4-methylsulfanyl-benzyl)-acetamide maintains its structural integrity under both acidic and basic environments, suggesting its suitability for formulation into diverse pharmaceutical products. Additionally, its solubility profile has been examined to ensure compatibility with different delivery systems, which is crucial for achieving optimal therapeutic outcomes.

In conclusion, 2-Chloro-N-(4-methylsulfanyl-benzyl)-acetamide represents a promising candidate for further research and development in pharmaceutical chemistry. Its unique structural features and favorable chemical properties make it an invaluable tool for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for this compound, it is likely to play an increasingly significant role in the development of next-generation therapeutics.